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Compound of Interest

Compound Name: BHHT

Cat. No.: B3039158

Important Notice: The chemical acronym "BHHT" is not a standard or widely recognized
designation in chemical literature or safety databases. As such, specific disposal procedures
for a substance labeled "BHHT" cannot be provided without further clarification of its chemical
identity. The information below is provided on the strong assumption that "BHHT" is a
typographical error for the common laboratory antioxidant Butylated Hydroxytoluene (BHT).
This guidance should only be followed if you can confirm that your substance is indeed BHT.
Always verify the identity of a chemical and consult its specific Safety Data Sheet (SDS) before
handling or disposal.

Essential Safety and Logistical Information for
Butylated Hydroxytoluene (BHT)

Butylated Hydroxytoluene, or BHT, is a lipophilic organic compound widely used as an
antioxidant in laboratory reagents, food products, and industrial materials to prevent free-
radical mediated oxidation.[1] While generally recognized as safe for its intended uses, proper
handling and disposal are crucial to ensure personnel safety and environmental protection.[1]

Quantitative Data for BHT

For easy reference, the key physical, chemical, and toxicological properties of BHT are
summarized in the table below. This data is essential for a proper risk assessment before
handling and disposal.
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Property

Value

Source(s)

Chemical Name

2,6-di-tert-butyl-4-
methylphenol

[1](2]

BHT, Dibutylhydroxytoluene,

Synonyms 2,6-di-tert-butyl-p-cresol Hiz]
CAS Number 128-37-0 [11[2]
Molecular Formula Cis5H240 [3]
Molecular Weight 220.35 g/mol [3]
Appearance White crystalline powder or ]
granules
Melting Point 69 -73°C [4115]
Boiling Point 265 °C [2][4]
Flash Point 127 °C (Closed cup) [2][4]

Solubility in Water

Insoluble

[6]

Oral LDso (Rat)

>2,000 mg/kg to >6,000 mg/kg

[4]

GHS Hazard Statements

H319: Causes serious eye
irritationH335: May cause
respiratory irritationH410: Very
toxic to aquatic life with long

lasting effects

[2]7]

Procedural Guidance: Step-by-Step Disposal of BHT

The following protocol outlines the recommended step-by-step procedure for the safe disposal

of BHT in a laboratory setting. This is a generalized protocol and must be adapted to comply

with all applicable local, regional, and national regulations.

Experimental Protocol: BHT Waste Disposal

» Hazard Assessment and Personal Protective Equipment (PPE):
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o Review the Safety Data Sheet (SDS) for BHT before beginning any work.[2][4]
o Don appropriate PPE, including:

» Safety goggles with side shields or a face shield.[8]

» Chemically resistant gloves (e.g., nitrile).

= Alab coat.

o Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust.

[5]

e Waste Segregation and Collection:

o Designate a specific, clearly labeled waste container for solid BHT waste. The container
should be made of a compatible material (e.g., high-density polyethylene) and have a
secure lid.

o Do not mix BHT waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management plan. Incompatible materials to avoid
include strong oxidizing agents, strong acids, and strong bases.[4]

o For solutions containing BHT, the entire solution should be treated as hazardous waste,
taking into account the hazards of the solvent.

e Spill Management:

o In the event of a small spill, prevent dust formation. If appropriate, moisten the spilled
material to prevent it from becoming airborne.[7]

o Carefully sweep the spilled solid into a designated waste container using non-sparking
tools.[2][5]

o Clean the contaminated surface thoroughly.[2]

o For large spills, evacuate the area and follow your institution's emergency procedures.
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» Disposal Pathway:

o Do not dispose of BHT down the drain or in regular trash. BHT is very toxic to aquatic life
with long-lasting effects.[2][7][8][9] Avoid any release into the environment.[2][7]

o The collected BHT waste must be disposed of through your institution's hazardous waste

management program.

o Follow all institutional procedures for labeling, storing, and requesting pickup of the
hazardous waste container.

o Uncontaminated BHT may be considered non-hazardous waste suitable for landfilling in
some jurisdictions, but this must be confirmed with local authorities.[3]

BHT Disposal Workflow

The logical workflow for the proper disposal of BHT is illustrated below. This diagram outlines
the decision-making process from initial handling to final disposal, emphasizing safety and

regulatory compliance.
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BHT Disposal Workflow

Start: BHT Waste Generated

1. Hazard Assessment
- Review SDS
- Don appropriate PPE

.

2. Segregate Waste
- Use designated, labeled container
- Avoid mixing with incompatible waste

Spill Occurred?

3. Manage Spill
- Moisten to prevent dust
- Sweep with non-sparking tools
- Collect in waste container

o

4. Secure Storage
- Tightly sealed container
- Store in designated area

Y |

5. Request Disposal CRITICAL:
- Follow institutional procedures for DO NOT dispose down drain
hazardous waste pickup or in regular trash

No

End: Waste Transferred to
Authorized Personnel

Click to download full resolution via product page
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Caption: A flowchart illustrating the procedural steps for the safe handling and disposal of
Butylated Hydroxytoluene (BHT) waste in a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of "BHHT": A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039158#bhht-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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